Cas no 138479-54-6 (2-(1H-1,2,4-Triazol-1-yl)benzoic acid)

2-(1H-1,2,4-Triazol-1-yl)benzoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety attached to a benzoic acid scaffold. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the triazole ring and carboxylic acid functional group allows for diverse chemical modifications, enabling applications in drug discovery and crop protection. Its structural rigidity and hydrogen-bonding capabilities contribute to its utility in designing enzyme inhibitors or ligands. The compound exhibits moderate stability under standard conditions, facilitating handling in synthetic workflows.
2-(1H-1,2,4-Triazol-1-yl)benzoic acid structure
138479-54-6 structure
Product Name:2-(1H-1,2,4-Triazol-1-yl)benzoic acid
CAS No:138479-54-6
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD11156565
CID:1072270
PubChem ID:15712146
Update Time:2025-10-14

2-(1H-1,2,4-Triazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,2,4-Triazol-1-yl)benzoic acid
    • 2-(1,2,4-triazol-1-yl)benzoic acid
    • 2-(1H-1,2,4-Triazol-1-yl)benzenecarboxylic acid
    • 2-(1H-1,2,4-triazol-1-yl)benzoic acid(SALTDATA: FREE)
    • 2,6-DICHLORO-BETA-NITROSTYREN E
    • triazolylbenzenecarboxylicacid
    • Benzoic acid, 2-(1H-1,2,4-triazol-1-yl)-
    • INJKHFHZWYNONQ-UHFFFAOYSA-N
    • STK503487
    • 4077AD
    • RP11197
    • 2-[1,2,4]Triazol-1-ylbenzoic acid
    • 2-(1H-1,2,4-Triazole-1-yl)benzoic acid
    • J-5
    • EN300-232363
    • 2-(1H-1,2,4-Triazol-1-yl)benzoicacid
    • SCHEMBL403908
    • AD-0730
    • AT12493
    • Z335441480
    • CS-0110441
    • 138479-54-6
    • J-505334
    • AKOS000260615
    • MFCD11156565
    • DTXSID10577218
    • MDL： MFCD11156565
    • Inchi： 1S/C9H7N3O2/c13-9(14)7-3-1-2-4-8(7)12-6-10-5-11-12/h1-6H,(H,13,14)
    • InChI Key： INJKHFHZWYNONQ-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC=CC=1N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 189.05400
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68
  • XLogP3: 1.2

Experimental Properties

  • PSA: 68.01000
  • LogP: 0.96550

2-(1H-1,2,4-Triazol-1-yl)benzoic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,2,4-Triazol-1-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
037222-500mg
2-(1H-1,2,4-Triazol-1-yl)benzenecarboxylic acid
 138479-54-6
500mg
 2047CNY 2021-05-07
Chemenu
CM501689-1g
2-(1H-1,2,4-Triazol-1-yl)benzoicacid
 138479-54-6 95%
1g
 $143 2022-09-29
Chemenu
CM501689-5g
2-(1H-1,2,4-Triazol-1-yl)benzoicacid
 138479-54-6 95%
5g
 $389 2022-09-29
TRC
H954803-50mg
2-(1H-1,2,4-triazol-1-yl)benzoic acid
 138479-54-6
50mg
 $ 50.00 2022-06-04
TRC
H954803-100mg
2-(1H-1,2,4-triazol-1-yl)benzoic acid
 138479-54-6
100mg
 $ 70.00 2022-06-04
TRC
H954803-500mg
2-(1H-1,2,4-triazol-1-yl)benzoic acid
 138479-54-6
500mg
 $ 275.00 2022-06-04
Ambeed
A411666-1g
2-(1H-1,2,4-Triazol-1-yl)benzoic acid
 138479-54-6 95+%
1g
 $273.0 2025-02-20
Ambeed
A411666-5g
2-(1H-1,2,4-Triazol-1-yl)benzoic acid
 138479-54-6 95+%
5g
 $644.0 2025-02-20
abcr
AB339221-250 mg
2-(1H-1,2,4-Triazol-1-yl)benzenecarboxylic acid; 95%
 138479-54-6
250mg
 €159.10 2023-04-26
abcr
AB339221-1 g
2-(1H-1,2,4-Triazol-1-yl)benzenecarboxylic acid; 95%
 138479-54-6
1g
 €217.60 2023-04-26

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